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Compound of Interest

Compound Name: Yttrium silicate

Cat. No.: B1254002

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic stability of

yttrium silicate compounds, focusing on key materials such as yttrium orthosilicate (Y₂SiO₅),

yttrium disilicate (Y₂Si₂O₇), and yttrium oxyapatite (Y₄.₆₇(SiO₄)₃O). This document is intended

to be a valuable resource for professionals in materials science, ceramics, and related fields,

offering insights into the fundamental properties that govern the stability and performance of

these materials in various applications, including as environmental barrier coatings and host

materials for phosphors.

Thermodynamic Data of Yttrium Silicate
Compounds
The thermodynamic stability of a compound is fundamentally described by its standard Gibbs

free energy of formation (ΔG°f), standard enthalpy of formation (ΔH°f), and standard molar

entropy (S°). While extensive experimental data for all yttrium silicate compounds is not

readily available in the literature, the following tables summarize the key thermodynamic

parameters that have been reported.
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Table 1: Standard Enthalpy of Formation of Yttrium Silicate Compounds

Compound Chemical Formula
ΔH°f (from
elements) (kJ/mol)

ΔH°f (from oxides)
(kJ/mol)

Yttrium Orthosilicate Y₂SiO₅ -2868.54 ± 5.34[1] -52.53 ± 4.83[1]

Yttrium Disilicate Y₂Si₂O₇ Not available Not available

Yttrium Oxyapatite Y₄.₆₇(SiO₄)₃O Not available Not available

Note: The standard Gibbs free energy of formation (ΔG°f) and standard molar entropy (S°) for

these yttrium silicate compounds are not widely reported in the surveyed literature.

Experimental Protocols for Thermodynamic and
Material Characterization
The determination of the thermodynamic properties of refractory materials like yttrium
silicates requires specialized high-temperature experimental techniques. Furthermore, the

synthesis of phase-pure materials is crucial for accurate measurements. This section details

the experimental methodologies for both the synthesis and the thermodynamic characterization

of yttrium silicate compounds.

Synthesis of Yttrium Silicate Powders
The solid-state reaction method is a conventional approach for synthesizing ceramic powders.

Workflow for Solid-State Synthesis of Y₂Si₂O₇

Start: Precursor Powders Y₂O₃ and SiO₂ Powders Stoichiometric Mixing
(e.g., Ball Milling)

Calcination
(High Temperature, e.g., 1400-1600°C) Y₂Si₂O₇ Powder End

Click to download full resolution via product page

Caption: Workflow for the solid-state synthesis of Y₂Si₂O₇.

Detailed Steps:
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Precursor Selection: High-purity yttrium oxide (Y₂O₃) and silicon dioxide (SiO₂) powders are

used as starting materials.

Stoichiometric Mixing: The precursor powders are weighed in the desired stoichiometric ratio

(1:2 molar ratio for Y₂Si₂O₇) and intimately mixed to ensure a homogeneous reaction. This is

often achieved by ball milling in a suitable medium (e.g., ethanol) for several hours.

Calcination: The mixed powder is then heated in a furnace to a high temperature, typically in

the range of 1400°C to 1600°C, for an extended period (several hours to days) to facilitate

the solid-state reaction and formation of the desired yttrium silicate phase.[2] Multiple

grinding and calcination steps may be necessary to achieve a single-phase product.

Characterization: The resulting powder is characterized using techniques like X-ray

diffraction (XRD) to confirm the crystal structure and phase purity.

The sol-gel method offers a wet-chemical route to synthesize fine, homogeneous ceramic

powders at lower temperatures compared to the solid-state method.

Workflow for Sol-Gel Synthesis of Y₂SiO₅
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Start: Precursors Y(NO₃)₃·6H₂O and
Tetraethyl Orthosilicate (TEOS)

Hydrolysis and Condensation
(in Ethanol/Water) Gel Formation Drying of the Gel Calcination

(e.g., 900-1200°C) Y₂SiO₅ Nanopowder End

Y₂SiO₅ Y₂Si₂O₇

X1-Y₂SiO₅

(Low Temperature)

X2-Y₂SiO₅

(High Temperature)

 ~1445°C

α-Y₂Si₂O₇

β-Y₂Si₂O₇

 ~1225°C

γ-Y₂Si₂O₇

 ~1445°C

δ-Y₂Si₂O₇

 ~1535°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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